Cas no 2228364-43-8 (O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine)

• Product Name: O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine
• CAS No: 2228364-43-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6335109
• PubChem ID: 165626314
• Update Time: 2025-06-14

O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine
• 2228364-43-8
• EN300-1781439
• O-[4-(4-fluorophenyl)-2-methylbutyl]hydroxylamine

• Inchi： 1S/C11H16FNO/c1-9(8-14-13)2-3-10-4-6-11(12)7-5-10/h4-7,9H,2-3,8,13H2,1H3
• InChI Key： HPXPEIJDSOAAAO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C)CON

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine

Comprehensive Overview of O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine (CAS No. 2228364-43-8)

O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine (CAS No. 2228364-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and hydroxylamine functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds like O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine has surged, driven by their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a molecule's metabolic resistance and binding affinity. This compound's 2-methylbutyl moiety further adds to its versatility, making it a valuable candidate for structure-activity relationship (SAR) studies. Its CAS No. 2228364-43-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis and characterization of O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is critical for reproducible research outcomes. The hydroxylamine group in this molecule is particularly noteworthy, as it can participate in redox reactions and serve as a precursor for more complex derivatives. This feature aligns with current trends in green chemistry, where researchers seek sustainable synthetic pathways.

From a commercial perspective, O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine is often discussed in the context of custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and intermediates frequently list this compound in their catalogs, catering to the needs of drug developers. Its CAS No. 2228364-43-8 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's applications extend to agrochemicals and material science, where its fluorinated aromatic system offers unique properties.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine?" While preclinical studies are ongoing, early findings suggest its utility in targeting enzymes and receptors involved in inflammatory and neurological disorders. The 4-fluorophenyl group, in particular, is known to enhance lipophilicity, which can improve blood-brain barrier penetration—a desirable trait for central nervous system (CNS) drugs.

Another trending topic is the safety profile of O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine. Researchers emphasize the importance of thorough toxicological evaluations to ensure its suitability for further development. Regulatory agencies require detailed data on its pharmacokinetics and pharmacodynamics, which are often shared in peer-reviewed journals. The compound's CAS No. 2228364-43-8 is a common reference point in these publications, aiding in literature reviews and meta-analyses.

In summary, O-4-(4-fluorophenyl)-2-methylbutylhydroxylamine (CAS No. 2228364-43-8) represents a promising area of research with broad implications for drug discovery and beyond. Its structural features, including the fluorophenyl and hydroxylamine groups, make it a versatile candidate for various applications. As scientific interest grows, so does the need for high-quality synthesis and characterization, ensuring its potential is fully realized.